Cas no 100752-58-7 (Benzonitrile, 4-(1-oxo-3-phenyl-2-propynyl)-)

• Product Name: Benzonitrile, 4-(1-oxo-3-phenyl-2-propynyl)-
• CAS No: 100752-58-7
• MF: C₁₆H₉NO
• MW: 231.248763799667
• CID: 1128651
• PubChem ID: 11708441
• Update Time: 2025-04-20

Benzonitrile, 4-(1-oxo-3-phenyl-2-propynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(1-oxo-3-phenyl-2-propynyl)-
• 4-(3-phenylprop-2-ynoyl)benzonitrile
• Benzonitrile, 4-(1-oxo-3-phenyl-2-propyn-1-yl)-
• SCHEMBL24809512
• 4-(1-oxo-3-phenylprop-2-ynyl)benzonitrile
• cid_11708441
• DTXSID30470939
• 4-(3-phenylprop-2-ynoyl)benzenecarbonitrile
• UNM000011087301
• BDBM54699
• UNM-0000306057
• 100752-58-7
• 4-(3-phenylpropioloyl)benzonitrile

• Inchi： 1S/C16H9NO/c17-12-14-6-9-15(10-7-14)16(18)11-8-13-4-2-1-3-5-13/h1-7,9-10H
• InChI Key： FPMZWZIBRYEEGL-UHFFFAOYSA-N
• SMILES： O=C(C#CC1C=CC=CC=1)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 231.068414g/mol
• Monoisotopic Mass: 231.068414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 231.25g/mol
• XLogP3: 3.6
• Topological Polar Surface Area: 40.9Ų